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Compound of Interest

Compound Name: Amoxicillin-13Cé6

Cat. No.: B1151688

Audience: Researchers, scientists, and drug development professionals.
Introduction

Amoxicillin is a widely used broad-spectrum B-lactam antibiotic for treating various bacterial
infections. Monitoring its concentration in biological matrices such as urine is crucial for
pharmacokinetic studies, therapeutic drug monitoring, and ensuring drug efficacy. This
application note provides a detailed protocol for the sensitive and selective quantification of
amoxicillin in human urine samples using Ultra-Performance Liquid Chromatography coupled
with tandem mass spectrometry (UPLC-MS/MS).

Experimental Protocols

This section outlines the detailed methodologies for the analysis of amoxicillin in urine samples.

Sample Preparation

A solid-phase extraction (SPE) method is recommended for the clean-up of urine samples to
minimize matrix effects.[1][2]

Materials:
e Oasis HLB SPE cartridges

e Methanol (LC-MS grade)
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Water (LC-MS grade)
0.1% Formic acid in water
Urine samples

Internal Standard (IS) working solution (e.g., Amoxicillin-d4)[1][2][3][4]

Procedure:

Thaw frozen urine samples at room temperature and vortex to ensure homogeneity.
Centrifuge the urine samples to pellet any particulate matter.
To 1.0 mL of the supernatant, add the internal standard working solution.

SPE Cartridge Conditioning: Condition the Oasis HLB SPE cartridge with 1 mL of methanol
followed by 1 mL of water.

Sample Loading: Load the prepared urine sample onto the conditioned SPE cartridge.
Washing: Wash the cartridge with 1 mL of water to remove interfering substances.

Elution: Elute the analyte and internal standard with 1 mL of methanol into a clean collection
tube.

Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at
approximately 40°C.

Reconstitution: Reconstitute the dried residue in 1.0 mL of the mobile phase starting
condition (e.g., 95% 0.1% formic acid in water: 5% acetonitrile).

Vortex the reconstituted sample and transfer it to a UPLC vial for analysis.

UPLC-MS/MS Analysis

Instrumentation:

Waters ACQUITY UPLC System or equivalent
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 Triple quadrupole mass spectrometer

Chromatographic Conditions:

Parameter

Value

UPLC Column

ACQUITY UPLC HSS T3 (2.1 x 100 mm, 1.8
pum)[1][2] or equivalent

Mobile Phase A

0.1% Formic acid in Water[3][4][5]

Mobile Phase B

Acetonitrile with 0.1% Formic acid[3][4][5]

Flow Rate 0.3 - 0.4 mL/min[3][4]
Column Temperature 40°CJ[4]
Injection Volume 5 pL[6]

Gradient Elution

A linear gradient can be optimized. A typical
starting point is 95% A, holding for 0.5 min, then
ramping to 55% A over 1.5 min, holding for 1
min, and returning to initial conditions for re-
equilibration.[4]

Mass Spectrometry Conditions:

Parameter

Value

lonization Mode

Electrospray lonization (ESI), Positive[4][5]

Capillary Voltage

3.0 - 4.0 kV[3][4]

Source Temperature

110 - 300°C[4][7]

Desolvation Temperature

250 - 350°C[4][7]

Collision Gas

Argon[4]

Monitoring Mode

Multiple Reaction Monitoring (MRM)[4][6]

MRM Transitions:
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Collision Energy

Analyte Precursor lon (m/z) Product lon (m/z) (V)
e
Amoxicillin 366.1[4] 349.2[4] 16[6]
208.0[8]
114.0[9]
Amoxicillin-d4 (1S) 370.1[4] 114.15[4] Optimized individually

Data Presentation

The following table summarizes the quantitative data from various validated methods for

amoxicillin analysis.

Amoxicillin in

Parameter Amoxicillin in Urine Reference
Plasma
Linearity Range N/A 10 - 15000 ng/mL [6][10]
Lower Limit of
o 0.0500 pg/mL 10 ng/mL [1][10]

Quantification (LLOQ)
Recovery N/A >94.1% [4]
Intra-day Precision

N/A < 3.53% [6]
(%CV)
Inter-day Precision

N/A < 5.63% [6]

(%CV)

Note: While specific quantitative data for urine is limited in the provided search results, the
LLOQ in urine is reported to be 0.0500 pg/mL.[1][2] The data from plasma analysis can serve

as a reference for expected performance.

Visualizations
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Caption: Experimental workflow for UPLC-MS/MS analysis of amoxicillin in urine.
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Caption: MRM fragmentation pathway of amoxicillin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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